Cas no 41057-04-9 (2-nitrothiophene-3-carbaldehyde)

2-nitrothiophene-3-carbaldehyde is a versatile organic compound with significant applications in organic synthesis. Its unique structure, featuring a nitro group and a thiophene ring, offers a broad range of synthetic utility. This compound is highly reactive, enabling efficient transformations in the synthesis of complex organic molecules. Its availability and stability make it a valuable building block for pharmaceuticals, agrochemicals, and fine chemicals.

2-nitrothiophene-3-carbaldehyde structure

41057-04-9 structure

Product Name:2-nitrothiophene-3-carbaldehyde

CAS No:41057-04-9

MF:C₅H₃NO₃S

MW:157.147219896317

CID:889619

PubChem ID:10558871

Update Time:2025-06-20

2-nitrothiophene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Thiophenecarboxaldehyde, 2-nitro- (6CI,9CI)
- 3-Formyl-2-nitrothiophene
- 2-nitrothiophene-3-carbaldehyde
- 2-nitro-thiophene-3-carbaldehyde
- EN300-173499
- 41057-04-9
- SCHEMBL1057085
- DTXSID001298777
- 2-nitro-3-thiophenecarboxaldehyde
- HPEZITSKOFYWSJ-UHFFFAOYSA-N
- AKOS006373004
- 2-nitro-3-thiophenecarbaldehyde
- nitro-3-thiophenecarbaldehyde
- D85946
- DB-087069
- Inchi： 1S/C5H3NO3S/c7-3-4-1-2-10-5(4)6(8)9/h1-3H
- InChI Key： HPEZITSKOFYWSJ-UHFFFAOYSA-N
- SMILES： S1C=CC(C=O)=C1[N+](=O)[O-]

Computed Properties

Exact Mass: 156.98336413g/mol
Monoisotopic Mass: 156.98336413g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 91.1Å²

Experimental Properties

Density: 1.534±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 55.5-56.5 ºC (ligroine ethyl ether (1:1))
Solubility: Very slightly soluble (0.57 g/l) (25 º C),

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN0311-1G	2-nitrothiophene-3-carbaldehyde	41057-04-9	95%	1g	￥ 3,141.00	2023-04-13
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